Cas no 1396858-46-0 (4-{2-[4-(thiophen-2-yl)piperidin-1-yl]acetamido}benzamide)

• Product Name: 4-{2-[4-(thiophen-2-yl)piperidin-1-yl]acetamido}benzamide
• CAS No: 1396858-46-0
• MF: C₁₈H₂₁N₃O₂S
• MW: 343.443242788315
• CID: 5364855
• Update Time: 2025-10-23

4-{2-[4-(thiophen-2-yl)piperidin-1-yl]acetamido}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-[[2-(4-thiophen-2-ylpiperidin-1-yl)acetyl]amino]benzamide
• 4-{2-[4-(thiophen-2-yl)piperidin-1-yl]acetamido}benzamide

• Inchi： 1S/C18H21N3O2S/c19-18(23)14-3-5-15(6-4-14)20-17(22)12-21-9-7-13(8-10-21)16-2-1-11-24-16/h1-6,11,13H,7-10,12H2,(H2,19,23)(H,20,22)
• InChI Key： BMPSSUVDNIKGFS-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=C(NC(CN2CCC(C3SC=CC=3)CC2)=O)C=C1

Additional information on 4-{2-[4-(thiophen-2-yl)piperidin-1-yl]acetamido}benzamide

4-{2-[4-(Thiophen-2-yl)piperidin-1-yl]acetamido}benzamide: A Comprehensive Overview

The compound 4-{2-[4-(thiophen-2-yl)piperidin-1-yl]acetamido}benzamide, identified by the CAS number 1396858-46-0, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique combination of functional groups, including an amide linkage, a piperidine ring, and a thiophene moiety. These features contribute to its versatile chemical properties and make it a subject of interest in contemporary research.

Recent studies have highlighted the importance of thiophene-containing compounds in drug discovery and material science. The thiophene ring, a five-membered aromatic heterocycle, is known for its stability and ability to participate in various chemical reactions. In the case of 4-{2-[4-(thiophen-2-yl)piperidin-1-yl]acetamido}benzamide, the thiophene moiety enhances the molecule's electronic properties, making it a promising candidate for applications in organic electronics and optoelectronics.

The piperidine ring in this compound adds another layer of complexity to its structure. Piperidine, a six-membered saturated heterocycle, is commonly found in bioactive molecules due to its ability to form hydrogen bonds and interact with biological targets. The presence of the piperidine ring in 4-{2-[4-(thiophen-2-yl)piperidin-1-yl]acetamido}benzamide suggests potential pharmacological activity, particularly in modulating enzyme activity or receptor binding.

Amide linkages are another critical feature of this compound. Amides are known for their stability and ability to form intermolecular hydrogen bonds, which are essential for maintaining the structural integrity of biomolecules. The amide group in 4-{2-[4-(thiophen-2-yl)piperidin-1-yll acetamido}benzamide not only contributes to its chemical stability but also enhances its solubility properties, making it suitable for various synthetic applications.

Recent research has focused on the synthesis and characterization of similar compounds, with particular emphasis on their electronic properties and potential applications in organic semiconductors. For instance, studies have shown that thiophene-containing amides can exhibit desirable charge transport properties, making them candidates for use in organic field-effect transistors (OFETs) and photovoltaic devices.

In addition to its electronic properties, 4-{2-[4-(thiophen-2-yll piperidin-l-yll acetamido}benzamide has shown promise in biological systems. Preliminary studies suggest that this compound may exhibit modulatory effects on key enzymes involved in metabolic pathways, potentially opening avenues for its use as a lead compound in drug development.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and cyclizations. Researchers have optimized synthetic routes to improve yield and purity, ensuring that this compound can be produced efficiently for further studies.

In conclusion, 4-{2-[4-(thiophen= 2= yll piperidin= 1= yll acetamido}benzamide, with its unique combination of functional groups and structural features, represents a valuable addition to the arsenal of compounds being explored for diverse applications. Its potential in electronics, materials science, and pharmacology underscores the importance of continued research into its properties and applications.